Cas no 1171887-03-8 (2-Pyridin-3-yl Piperazine Trihydrochloride)

• Product Name: 2-Pyridin-3-yl Piperazine Trihydrochloride
• CAS No: 1171887-03-8
• MF: C₉H₁₆Cl₃N₃
• MW: 272.602438926697
• MDL: MFCD09702426
• CID: 1206617
• PubChem ID: 17749805
• Update Time: 2025-06-25

2-Pyridin-3-yl Piperazine Trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)piperazine trihydrochloride
• AGN-PC-01LQP4
• APY-P03-1
• CTK5J7484
• MolPort-001-760-272
• AR2672
• AG-A-32948
• AG-A-45578
• OR12885
• 2-pyridin-3-ylpiperazine
• 2-pyridin-3-ylpiperazine,trihydrochloride
• trihydrochloride
• 2-Pyridin-3-yl Piperazine Trihydrochloride
• AKOS027253704
• 1171887-03-8
• 2-pyridin-3-ylpiperazine;trihydrochloride
• 2-PYRIDIN-3-YL PIPERAZINE 3HCL
• CS-0171158
• DTXSID70589998
• 2-(Pyridin-3-yl)piperazine--hydrogen chloride (1/3)
• 2-Pyridin-3-yl piperazine tri hydrochloride
• 2-Pyridin-3-yl piperazine tri, HCl
• AS-45411
• 2-(Pyridin-3-yl)piperazinetrihydrochloride
• A908551
• MFCD09702426
• EN300-201630

• MDL： MFCD09702426
• Inchi： 1S/C9H13N3.3ClH/c1-2-8(6-10-3-1)9-7-11-4-5-12-9;;;/h1-3,6,9,11-12H,4-5,7H2;3*1H
• InChI Key： KLYREZWOADHWQL-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1CCNCC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 271.040981g/mol
• Monoisotopic Mass: 271.040981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-Pyridin-3-yl Piperazine Trihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-Pyridin-3-yl Piperazine Trihydrochloride

Introduction to 2-Pyridin-3-yl Piperazine Trihydrochloride (CAS No. 1171887-03-8)

2-Pyridin-3-yl Piperazine Trihydrochloride (CAS No. 1171887-03-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-pyridin-3-ylpiperazin-1-ium) trihydrochloride, is a trihydrochloride salt of a piperazine derivative substituted with a pyridine ring. The unique structural features of this compound make it an intriguing candidate for various biological and pharmacological studies.

The chemical structure of 2-Pyridin-3-yl Piperazine Trihydrochloride consists of a piperazine ring linked to a pyridine moiety, which imparts significant biological activity. The trihydrochloride form enhances its solubility and stability, making it suitable for various experimental and therapeutic applications. Recent research has focused on elucidating the pharmacological properties and potential therapeutic applications of this compound.

In the realm of medicinal chemistry, 2-Pyridin-3-yl Piperazine Trihydrochloride has been investigated for its potential as a modulator of various neurotransmitter systems. Studies have shown that this compound can interact with serotonin (5-HT) receptors, particularly the 5-HT_2A and 5-HT_2C subtypes, which are implicated in mood disorders, anxiety, and cognitive function. The ability to modulate these receptors makes it a promising candidate for the development of novel treatments for psychiatric disorders.

Beyond its interactions with serotonin receptors, 2-Pyridin-3-yl Piperazine Trihydrochloride has also been explored for its potential as an antipsychotic agent. Preclinical studies have demonstrated that this compound can exhibit antipsychotic-like effects in animal models, suggesting its potential utility in treating schizophrenia and other psychotic disorders. The mechanism of action appears to involve the modulation of dopamine and serotonin systems, which are key neurotransmitter pathways implicated in psychosis.

In addition to its central nervous system (CNS) effects, 2-Pyridin-3-yl Piperazine Trihydrochloride has shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties and potential use in treating inflammatory diseases. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are critical mediators of inflammation.

The pharmacokinetic properties of 2-Pyridin-3-yl Piperazine Trihydrochloride have also been studied to understand its behavior in vivo. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The trihydrochloride form enhances its solubility, facilitating absorption and distribution in the body.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-Pyridin-3-yl Piperazine Trihydrochloride. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients and shows promising therapeutic effects. However, more extensive clinical studies are needed to fully assess its potential as a therapeutic agent.

The future prospects for 2-Pyridin-3-yl Piperazine Trihydrochloride are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and reduce potential side effects.

In conclusion, 2-Pyridin-3-yl Piperazine Trihydrochloride (CAS No. 1171887-03-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical development. As more data from clinical trials become available, the full therapeutic potential of this compound will likely be realized.